Cas no 2649063-80-7 (2-bromo-1-isocyanato-3,4-dimethoxybenzene)

• Product Name: 2-bromo-1-isocyanato-3,4-dimethoxybenzene
• CAS No: 2649063-80-7
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6035988
• PubChem ID: 165979233
• Update Time: 2025-10-28

2-bromo-1-isocyanato-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-isocyanato-3,4-dimethoxybenzene
• 2649063-80-7
• EN300-1927662

• Inchi： 1S/C9H8BrNO3/c1-13-7-4-3-6(11-5-12)8(10)9(7)14-2/h3-4H,1-2H3
• InChI Key： FXJVYIFZSHKIMK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC)OC)N=C=O

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-bromo-1-isocyanato-3,4-dimethoxybenzene

Professional Introduction to 2-bromo-1-isocyanato-3,4-dimethoxybenzene (CAS No. 2649063-80-7)

2-bromo-1-isocyanato-3,4-dimethoxybenzene, with the chemical identifier CAS No. 2649063-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine substituent and isocyanate functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules and functional materials. The unique structural features of this molecule make it a valuable building block for researchers exploring novel therapeutic agents and advanced polymers.

The isocyanate group present in 2-bromo-1-isocyanato-3,4-dimethoxybenzene is particularly noteworthy due to its reactivity in forming urethane and carbamate linkages. These linkages are fundamental in the construction of polyurethanes, which are widely used in coatings, adhesives, and elastomers. Moreover, the bromo substituent enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This dual reactivity makes CAS No. 2649063-80-7 an indispensable tool for synthetic chemists aiming to develop complex molecular architectures.

In recent years, there has been a surge in research focusing on the applications of isocyanates in drug discovery. The isocyanato group has been explored as a key moiety in the design of protease inhibitors, kinase inhibitors, and other targeted therapeutics. For instance, studies have demonstrated the potential of isocyanate-based compounds in modulating inflammatory pathways by interacting with specific enzymes and receptors. The 3,4-dimethoxybenzene scaffold further enhances the pharmacological profile of 2-bromo-1-isocyanato-3,4-dimethoxybenzene, as methoxy groups are known to improve solubility and metabolic stability in biological systems.

One of the most compelling aspects of CAS No. 2649063-80-7 is its role in the development of novel materials with tailored properties. Researchers have leveraged its reactivity to create advanced polymers with applications ranging from biodegradable plastics to high-performance coatings. The ability to precisely control polymer architecture through isocyanate chemistry has opened new avenues for material innovation. For example, polyurethanes derived from this compound have shown promise in medical device applications due to their biocompatibility and tunable mechanical properties.

The pharmaceutical industry has also been exploring the use of 2-bromo-1-isocyanato-3,4-dimethoxybenzene as a precursor for small-molecule drugs targeting neurological disorders. The structural motif shared by this compound with certain neuroactive compounds suggests its potential utility in modulating neurotransmitter release and receptor activity. Preliminary studies have indicated that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in neurodegenerative diseases, offering a new direction for therapeutic intervention.

Furthermore, the versatility of CAS No. 2649063-80-7 extends to its use in agrochemical research. The synthesis of novel pesticides and herbicides often relies on functionalized aromatic compounds like this one. The combination of bromine and isocyanate functionalities allows for the creation of molecules with potent biological activity against pests while maintaining environmental safety profiles. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthetic methodologies employed in handling 2-bromo-1-isocyanato-3,4-dimethoxybenzene require meticulous attention due to the reactivity of its functional groups. Proper storage conditions and handling protocols must be followed to prevent unwanted side reactions or degradation. Advances in synthetic techniques have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In conclusion, 2-bromo-1-isocyanato-3,4-dimethoxybenzene (CAS No. 2649063-80-7) represents a critical component in modern chemical research across multiple disciplines. Its unique structural features and reactivity make it indispensable for developing innovative pharmaceuticals, advanced materials, and sustainable agrochemicals. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving advancements in science and technology.